Cas no 1369199-81-4 (4-Bromo-1-chloro-6-nitro-isoquinoline)

4-Bromo-1-chloro-6-nitro-isoquinoline structure
1369199-81-4 structure
Product Name:4-Bromo-1-chloro-6-nitro-isoquinoline
CAS No:1369199-81-4
MF:C9H4BrClN2O2
MW:287.497260093689
CID:4697476
Update Time:2023-11-22

4-Bromo-1-chloro-6-nitro-isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-chloro-6-nitroisoquinoline
    • 4-Bromo-1-chloro-6-nitro-isoquinoline
    • Inchi: 1S/C9H4BrClN2O2/c10-8-4-12-9(11)6-2-1-5(13(14)15)3-7(6)8/h1-4H
    • InChI Key: XITPXUHGYLYZLX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C2C=CC(=CC=21)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 285.91447 g/mol
  • Monoisotopic Mass: 285.91447 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 58.7
  • Molecular Weight: 287.50

4-Bromo-1-chloro-6-nitro-isoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B681955-5mg
4-Bromo-1-chloro-6-nitro-isoquinoline
1369199-81-4
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$ 282.00 2023-04-18
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4-Bromo-1-chloro-6-nitro-isoquinoline
1369199-81-4
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$ 2193.00 2023-04-18
Enamine
EN300-7443264-0.05g
4-bromo-1-chloro-6-nitroisoquinoline
1369199-81-4 95.0%
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$212.0 2025-03-11
Enamine
EN300-7443264-0.1g
4-bromo-1-chloro-6-nitroisoquinoline
1369199-81-4 95.0%
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$317.0 2025-03-11
Enamine
EN300-7443264-0.25g
4-bromo-1-chloro-6-nitroisoquinoline
1369199-81-4 95.0%
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$452.0 2025-03-11
Enamine
EN300-7443264-0.5g
4-bromo-1-chloro-6-nitroisoquinoline
1369199-81-4 95.0%
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$713.0 2025-03-11
Enamine
EN300-7443264-1.0g
4-bromo-1-chloro-6-nitroisoquinoline
1369199-81-4 95.0%
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Enamine
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